molecular formula C11H16O B8789581 Methylencampher

Methylencampher

Cat. No.: B8789581
M. Wt: 164.24 g/mol
InChI Key: XWHIOJOWXZILNH-UHFFFAOYSA-N
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Description

Methylencampher is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H16O

Molecular Weight

164.24 g/mol

IUPAC Name

1,7,7-trimethyl-3-methylidenebicyclo[2.2.1]heptan-2-one

InChI

InChI=1S/C11H16O/c1-7-8-5-6-11(4,9(7)12)10(8,2)3/h8H,1,5-6H2,2-4H3

InChI Key

XWHIOJOWXZILNH-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC1(C(=O)C2=C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(trifluoroacetyl)camphor (45 mg, 0.19 mmol) in benzene (10 mL) were added K2CO3 (82 mg, 0.59 mmol), 18-crown-6 (13 mg, 0.05 mmol), and paraformaldehyde (200 mg, 6.59 mmol). The suspension was heated to 80° C. for 2 h and then heated to reflux (oil bath=90° C.) for 4 h. The mixture was allowed to cool to room temperature, saturated aqueousNH4Cl (10 mL) was added, and the resulting mixture was extracted with EtOAc (3×10 mL). The organics were dried over Na2SO4 and concentrated under reduced pressure. SiO2 flash chromatography (5% Et2O in hexanes) afforded the α-methylene camphor as a pale yellow oil (32 mg) in 95% yield.
Name
3-(trifluoroacetyl)camphor
Quantity
45 mg
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82 mg
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13 mg
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reactant
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200 mg
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10 mL
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